1-Morpholino-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone

• IUPAC Name: 1-morpholin-4-yl-2-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C14H19F3N4O3/c15-14(16,17)13-19-18-12(24-13)10-1-3-20(4-2-10)9-11(22)21-5-7-23-8-6-21/h10H,1-9H2
• InChI Key: JXPBKSQAXAMUND-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C(O2)C(F)(F)F)CC(=O)N3CCOCC3
• Molecular Formula: C14H19F3N4O3
• Molecular Weight: 348.32 g/mol

Description

1-Morpholino-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)ethanone is a useful research compound. Its molecular formula is C14H19F3N4O3 and its molecular weight is 348.326. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Reactions and Synthesis

• Chemical Reactions with Amines : A study by Yakubkene and Vainilavichyus (1998) investigated the reaction of related compounds with amines, including morpholine and piperidine. They found that these amines can open the 1,3,4-oxadiazole ring and substitute groups in the pyrimidine ring, indicating potential for complex chemical transformations (Yakubkene & Vainilavichyus, 1998).

• Synthesis of Modified Heterocycles : Tyrkov (2006) synthesized new modified aza heterocycles based on 1,2,4-oxadiazoles, reacting them with amines like morpholine and piperidine. This demonstrates the versatility of 1,3,4-oxadiazole derivatives in synthesizing heterocyclic compounds (Tyrkov, 2006).

Biological Activities and Applications

• Antimicrobial Activities : Rao et al. (2014) explored the synthesis of 1,2,4-oxadiazole derivatives and their antimicrobial activities. Their work implies potential biomedical applications for similar compounds (Rao, Reddy, Jyotsna & Sait, 2014).

• Antiproliferative Activity : Prasad et al. (2018) synthesized a novel bioactive heterocycle related to 1,3,4-oxadiazoles and evaluated its antiproliferative activity, indicating potential use in cancer research (Prasad, Anandakumar, Raghu, Reddy, Urs & Naveen, 2018).

• Inhibition of HIV-1 Replication : Che et al. (2015) found that certain derivatives of 1,3,4-oxadiazoles, including those with morpholino groups, inhibited HIV-1 replication. This suggests a potential therapeutic application for similar compounds in antiviral drug development (Che, Liu, Tian, Hu, Chen & Chen, 2015).